N-[2-(1,3-benzothiazol-2-yl)ethyl]-4-methylsulfonylbenzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)ethyl]-4-methylsulfonylbenzamide
• InChI: InChI=1S/C17H16N2O3S2/c1-24(21,22)13-8-6-12(7-9-13)17(20)18-11-10-16-19-14-4-2-3-5-15(14)23-16/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key: HIUJDZHJHHEGFN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C(=O)NCCC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol

Description

N-[2-(1,3-benzothiazol-2-yl)ethyl]-4-methylsulfonylbenzamide, commonly known as BZ-423, is a small molecule drug that has shown promising results in various scientific research studies. BZ-423 is a member of the benzamide family of compounds and has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

The mechanism of action of BZ-423 involves the activation of the mitochondrial pathway of apoptosis. BZ-423 binds to the mitochondrial protein VDAC1 (voltage-dependent anion channel 1) and induces conformational changes that lead to the release of cytochrome c from the mitochondria. Cytochrome c then activates the caspase cascade, which ultimately leads to apoptosis of the cell. BZ-423 has also been found to inhibit the activity of the transcription factor NF-κB, which plays a key role in the regulation of inflammation and immune response.
Biochemical and Physiological Effects
BZ-423 has been found to have various biochemical and physiological effects in animal models. In cancer research, BZ-423 has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce metastasis. In animal models of inflammation, BZ-423 has been found to reduce inflammation and improve symptoms of rheumatoid arthritis and multiple sclerosis. BZ-423 has also been found to have immunomodulatory effects and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of BZ-423 is its specificity for the mitochondrial pathway of apoptosis. This makes it a promising candidate for cancer therapy, as it can selectively induce apoptosis in cancer cells without affecting normal cells. However, one limitation of BZ-423 is its low solubility in water, which can make it difficult to administer in vivo. Another limitation is its toxicity at high doses, which can limit its therapeutic potential.

Future Directions

There are several future directions for the research and development of BZ-423. One direction is to improve its solubility and bioavailability, which can enhance its efficacy in vivo. Another direction is to explore its potential therapeutic applications in other diseases, such as neurodegenerative disorders and cardiovascular diseases. In addition, further studies are needed to understand the long-term effects and potential side effects of BZ-423.

Synthesis Methods

BZ-423 can be synthesized using a multi-step reaction process. The starting material for the synthesis is 2-aminobenzothiazole, which is reacted with ethylene oxide to form 2-(2-hydroxyethyl)benzothiazole. This compound is then reacted with 4-methylsulfonylbenzoic acid in the presence of a coupling agent to form N-[2-(1,3-benzothiazol-2-yl)ethyl]-4-methylsulfonylbenzamide. The final product is purified using column chromatography and recrystallization.

Scientific Research Applications

BZ-423 has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, BZ-423 has been found to induce apoptosis (programmed cell death) in cancer cells by activating the mitochondrial pathway. BZ-423 has also been shown to have anti-inflammatory properties and can reduce inflammation in animal models of rheumatoid arthritis and multiple sclerosis. In addition, BZ-423 has been found to have immunomodulatory effects and can inhibit the production of pro-inflammatory cytokines.